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CAS No.: 621-77-2
Cat. No.: S702404

Compound Focus: Triamylamine

Get Quote

Chemical Properties and Identification

The table below summarizes the key identifiers and physical properties of triamylamine as found in the

search results.

Property

Details

CAS RN

Molecular Formula

Molecular Weight

Appearance

Odor

Physical State (20°C)

Boiling Point

Specific Gravity

Refractive Index

621-77-2 [1] [2]

CisHs3N [1] [2]

227.44 g/mol [1] [2]

Clear, colorless to light yellow or light orange liquid [1] [2]

Amine-like [2]

Liquid [1]

464 to 473 °F (240 to 245 °C) at 760 mmHg [2]

0.79 [1] / 0.7907 at 68°F (20°C) [2]

1.44 [1]
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Property

Flash Point

Water Solubility

Solubility in other solvents

Details

91 °C (196 °F) [1] / 215°F (102°C) [2]

Insoluble [1] [2]

Soluble in Acetone, Ether, Ethanol; Insoluble in Methanol [1]

Hazards and Incompatibilities

Understanding the compound's reactivity profile is crucial for ensuring stability during storage and handling.

Aspect Details

Hazard H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage),
Statements H411 (Toxic to aquatic life with long lasting effects), H227 (Combustible liquid) [1]
Reactivity Alerts Neutralizes acids in exothermic reactions to form salts plus water [2].
Incompatible Reacts with oxidizing agents. May be incompatible with isocyanates,

Materials halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and

acid halides. May generate flammable hydrogen gas with strong reducing agents,
such as hydrides [2].

Recommended Use caution with Mineral-Based & Clay-Based Absorbents [2].

Absorbents

Storage and Handling Conditions

The following table outlines the critical storage conditions required to maintain the stability of

triamylamine.
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Parameter Recommended Condition
Storage Room Temperature (Recommended in a cool and dark place, <15°C) [1]
Temperature

Protection from Air

Protection from
Light

Other Precautions

Store under inert gas [1]. Keep container tightly closed under an inert
atmosphere [2].

Recommended to store in a dark place [1]. You should protect this chemical from
exposure to light [2].

Store locked up [1]. Store in a well-ventilated place [1].

The workflow for handling and storing triamylamine can be summarized as follows:
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First Aid and Spill Response

For your safety protocols, here are the recommended first aid and spill response measures.
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Exposure . .

First Aid Measures
Route
Ingestion Do NOT induce vomiting. Rinse mouth. Immediately call a poison center or doctor [1] [2].
Skin Take off contaminated clothing immediately. Wash skin thoroughly with soap and water
Contact [1] [2].

Eye Contact Rinse cautiously with water for several minutes. Remove contact lenses if present.
Continue rinsing. Immediately call a poison center or doctor [1] [2].

Inhalation Remove person to fresh air. Imnmediately call a poison center or doctor [1] [2].
Spill Wear appropriate protective clothing. Use absorbent paper to pick up liquid. Seal
Response contaminated material in a vapor-tight plastic bag for disposal. Solvent wash all

contaminated surfaces with alcohol followed by soap and water [2].

Guidance for Further Research

The available data provides a solid foundation for safe handling but lacks the depth for a full technical guide.

To gather the information you need, I suggest:

e Consulting Specialized Databases: Search platforms like SciFinder, Reaxys, or PubMed for
scientific journal articles that contain specific stability studies, degradation kinetics, or compatibility
experiments involving triamylamine.

e Contacting Manufacturers Directly: Suppliers like TCI Chemicals [1] may have additional technical
bulletins or data sheets upon request.

¢ Broadening the Search: Consider searching for analogs like trialkylamines or tertiary amines to
find general stability data that can be extrapolated, though with caution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. 621-77-2 | Tokyo Triamylamine Industry (India) Pvt. Ltd. Chemical [tcichemicals.com]

2. TRI-N-AMYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: Smolecule. [Triamylamine stability and storage conditions]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b702404#triamylamine-stability-and-

storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.tcichemicals.com/IN/en/p/T0338
https://cameochemicals.noaa.gov/chemical/21140
https://www.smolecule.com/products/b702404#triamylamine-stability-and-storage-conditions
https://www.smolecule.com/products/b702404#triamylamine-stability-and-storage-conditions
https://www.smolecule.com/products/b702404#triamylamine-stability-and-storage-conditions
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s702404?utm_src=pdf-bulk
https://www.smolecule.com/products/s702404?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

